Cas no 5731-11-3 (4'-Bromo1,1'-biphenyl-4-carboxylic Acid)

• Product Name: 4'-Bromo1,1'-biphenyl-4-carboxylic Acid
• CAS No: 5731-11-3
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• MDL: MFCD00452920
• CID: 46127
• PubChem ID: 2818388
• Update Time: 2025-08-03

4'-Bromo1,1'-biphenyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-[1,1'-biphenyl]-4-carboxylic acid
• 4'-Bromo[1,1'-biphenyl]-4-carboxylic acid
• 4'-BROMO-4-BIPHENYL CARBOXYLIC ACID
• 4-(4-bromophenyl)benzoic acid
• EN300-7361735
• E77215
• 3T-0295
• Z1171158021
• SR-01000388879
• AM10078
• AC-1492
• 4-Biphenylcarboxylic acid, 4'-bromo-
• IDI1_019499
• 4-Bromo-4'-Biphenylcarboxylic Acid
• NCGC00177619-01
• SR-01000388879-1
• 5731-11-3
• MFCD00452920
• HMS1473I05
• CCG-103085
• 4 inverted exclamation mark -Bromo-[1,1 inverted exclamation mark -biphenyl]-4-carboxylic Acid
• SY357283
• CS-0033739
• [1,1'-Biphenyl]-4'-bromo-4-carboxylic acid
• DTXSID50384761
• ChemDiv3_000181
• 4'-bromo-[1,1'-biphenyl]-4-carboxylicacid
• A917679
• AKOS001584007
• FT-0680313
• SCHEMBL2348487
• 4'-bromobiphenyl-4-carboxylic acid
• 4'-Bromo-biphenyl-4-carboxylic acid
• DB-072277
• 4 inverted exclamation marka-Bromo-biphenyl-4-carboxylic acid
• 4'-Bromo1,1'-biphenyl-4-carboxylic Acid

• MDL： MFCD00452920
• Inchi： 1S/C13H9BrO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h1-8H,(H,15,16)
• InChI Key： UTHDVFIFIMWTJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 275.97900
• Monoisotopic Mass: 275.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.51
• Melting Point: 301-302°C
• Boiling Point: 418.1°C at 760 mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.632
• PSA: 37.30000
• LogP: 3.81430

4'-Bromo1,1'-biphenyl-4-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 4'-Bromo1,1'-biphenyl-4-carboxylic Acid

4'-Bromo-1,1'-biphenyl-4-carboxylic Acid (CAS No. 5731-11-3): A Comprehensive Overview

The compound 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid (CAS No. 5731-11-3) is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic compounds. This compound is characterized by its biphenyl structure, where two benzene rings are connected by a single bond, with a bromine atom substituted at the para position of one ring and a carboxylic acid group at the para position of the other. The biphenyl system is known for its unique electronic properties and structural rigidity, making it a valuable component in various chemical applications.

Recent studies have highlighted the importance of 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid in materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The presence of the bromine atom and the carboxylic acid group introduces functionalization points that can be exploited for further chemical modifications. For instance, researchers have explored the use of this compound as a building block for constructing self-assembled monolayers (SAMs), which are crucial for surface engineering in nanotechnology.

In terms of synthesis, 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent bromination. However, modern methodologies often employ more efficient and environmentally friendly techniques, such as microwave-assisted synthesis or catalytic coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production.

The electronic properties of 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid make it an attractive candidate for applications in organic electronics. For example, its ability to form stable charge transfer complexes has been leveraged in the development of new types of photovoltaic materials. Recent research has demonstrated that incorporating this compound into polymer blends can enhance the charge transport properties, leading to more efficient solar cells.

Beyond its material science applications, 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid has also found utility in medicinal chemistry. Its biphenyl core is a common motif in many bioactive molecules, and the substituents can be tailored to modulate pharmacokinetic properties such as solubility and bioavailability. For instance, derivatives of this compound have been investigated as potential inhibitors of certain enzymes involved in metabolic disorders.

From an analytical standpoint, the characterization of 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. Recent advancements in computational chemistry have also enabled detailed quantum mechanical modeling of this compound, offering deeper understanding of its electronic structure and reactivity.

In conclusion, 4'-Bromo-1,1'-biphenyl-4-carboxylic Acid (CAS No. 5731-11-3) stands as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical sciences is likely to grow further.